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Compound of Interest

Compound Name: sephadex G 50
CAS No.: 9048-71-9
Cat. No.: B16078082
Get Quote
. J

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals avoid column
cracking and other common issues when packing and using Sephadex G-50 columns.

Troubleshooting Guide: Column Cracking

Issue: My Sephadex G-50 column has developed cracks or fissures.

Cracks in the packed bed of a Sephadex G-50 column can lead to poor separation, uneven
flow, and reduced resolution. This guide provides potential causes and solutions to prevent and
address this issue.
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Potential Cause

Solution

Improper Swelling of Gel

Ensure the Sephadex G-50 powder is fully
swollen in the buffer before packing. Incomplete
swelling can lead to changes in bed volume

within the column, causing stress and cracking.

[1]2]

Air Bubbles in the Column

The introduction of air bubbles during packing or
a run can disrupt the integrity of the packed bed.
[3] Degas the slurry and buffers thoroughly
before use to prevent bubble formation.[1][2]
Pour the slurry in a single, continuous motion
down the side of the column to avoid introducing
air.[1]

Column Running Dry

Allowing the buffer level to drop below the top of
the packed bed will cause the gel to dry out and
crack.[4][5] Always ensure there is buffer above
the gel bed, and close the column outlet when

not in use.[4]

Temperature Fluctuations

Changes in temperature can cause the buffer
and gel to expand or contract, leading to the
formation of bubbles and cracks. Equilibrate all
materials to the temperature at which the
separation will be performed and avoid placing

the column in direct sunlight or drafts.[6]

Sudden Changes in Flow Rate or Pressure

Abruptly starting or stopping the flow, or a
sudden change in pressure, can create
channels and cracks in the column bed.[7]

Gradually increase and decrease the flow rate.

Incorrect Slurry Concentration

A slurry that is too thin or too thick can lead to
an unstable bed. A slurry of approximately 75%

settled medium is recommended.[1][2]

Vibrations

Placing the column near vibrating equipment

(e.g., centrifuges, vortexers) can disturb the
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packed bed. Ensure the column is mounted on a

stable, vibration-free stand.

Frequently Asked Questions (FAQs)

Q1: How can | prevent air bubbles from entering my Sephadex G-50 column?

Al: To prevent air bubbles, it is crucial to degas both your buffer and the Sephadex slurry under
vacuum before packing.[1][2] When pouring the slurry, do so in one continuous motion down
the inner wall of the column to avoid trapping air.[1] Additionally, ensure all tubing and
connections are secure and free of leaks.

Q2: What is the correct way to swell Sephadex G-507?

A2: Sephadex G-50 should be swollen in an excess of buffer for at least 3 hours at room
temperature or for 1 hour in a boiling water bath to accelerate the process.[1] Using a boiling
water bath also helps to degas the suspension.[2] Avoid using magnetic stirrers, as they can
damage the Sephadex beads.[2]

Q3: What should I do if my column runs dry?

A3: If a Sephadex G-50 column runs dry, cracks and fissures will develop, and the column will
need to be repacked for optimal performance.[4][5] It is not recommended to try and fill in the
cracks.[8] The best course of action is to carefully unpack the column, resuspend the
Sephadex in buffer, and repack the column following the correct procedure.

Q4: Can | reuse a Sephadex G-50 column?

A4: Yes, Sephadex G-50 columns can be reused. After a run, wash the column with several
column volumes of buffer. For long-term storage, the column should be stored in a buffer
containing a bacteriostatic agent (e.g., 20% ethanol or 0.02% sodium azide) at 2-8°C.[1][2]
Before the next use, re-equilibrate the column with 2-3 column volumes of the running buffer.[1]

Experimental Protocols & Data
Recommended Packing Parameters for Sephadex G-50
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Parameter Recommendation Source
Slurry Concentration Approximately 75% settled gel [1112]
Swelling Time (Room Temp.) 3 hours [1]
Swelling Time (90°C) 1 hour [1]

) Use a slightly higher flow rate
Packing Flow Rate )
than for the separation.

Equilibration Volume 2-3 column volumes of buffer [2]

Protocol for Packing a Sephadex G-50 Column

Swelling: Weigh the required amount of dry Sephadex G-50 powder and add it to an excess
of buffer. Allow it to swell completely (see table above). Do not use a magnetic stirrer.[2]

Degassing: Degas the swollen Sephadex slurry and the running buffer under vacuum.[1]

Column Preparation: Mount the column vertically on a stand. Ensure the bottom outlet is
closed and add a small amount of buffer to the bottom of the column to wet the support net.

Pouring the Slurry: Gently swirl the slurry to ensure it is homogenous. Pour the entire slurry
into the column in a single, continuous motion, running it down the inside wall of the column
to prevent air bubbles.[1]

Packing the Column: Open the column outlet and allow the buffer to flow through, which will
cause the gel to pack.[4] Maintain a constant flow using a pump or by gravity. The packing
flow rate should be slightly higher than the flow rate you will use for your separation.

Equilibration: Once the bed has settled and the height is constant, pass 2-3 column volumes
of buffer through the column to stabilize and equilibrate the bed.[2]

Final Preparation: Close the column outlet. The column is now packed and ready for sample
application. Do not allow the buffer level to drop below the top of the packed bed.[4]

Visualization
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Caption: Key factors and procedures to prevent column cracking in Sephadex G-50 packing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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